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Compound of Interest

Compound Name: Allantoin Biotin

Cat. No.: B1664787

Introduction

The Allantoin-Biotin complex is a synergistic ingredient employed in the cosmetic and
pharmaceutical industries, primarily recognized for its skin-conditioning properties. This
document provides a comprehensive technical overview of its chemical properties, structure,
and the biological activities of its constituent components, Allantoin and Biotin. Due to the
limited availability of public data on the complex itself, this guide focuses on the well-
documented attributes of its individual molecules to infer the probable characteristics and
mechanisms of the complex.

Chemical Properties and Structure

The Allantoin-Biotin complex (CAS 4492-73-3) is understood to be a salt or complex formed
between Allantoin and Biotin (Vitamin B7).[1] Its primary function in cosmetic formulations is as
a skin-conditioning agent, with additional reported uses as an antiseborrhoeic and skin-
protecting agent.[2][3]

Chemical Structure

While a definitive crystal structure of the Allantoin-Biotin complex is not publicly available, its
formation involves an acid-base interaction between the acidic carboxylic acid group of Biotin
and a basic site on the Allantoin molecule. The logical relationship of these components is
depicted below.
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Allantoin

Properties:

- Keratolytic
(2,5-dioxoimidazolidin-4-yl)urea - Moisturizing
- Anti-inflammatory
orms salt/complex with
Allantoin-Biotin
Complex

Properties:
- Co-enzyme for carboxylases
- Promotes cell growth
- Supports skin & hair health

Biotin (Vitamin B

5-[(3aS,4S,6aR)-2-oxohexahydro-
1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
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Dissolve Allantoin and Biotin
in a suitable solvent
React under controlled
temperature and pH
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) Pathway
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(e.g., recrystallization)

Activates

(TNF-a, IL-6)

Pro-inflammatory Cytokines
Characterize the final product
(e.g., spectroscopy, elemental analysis)

Inflammation
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Start: Human volunteer study
(with informed consent)

Baseline measurements:
- Transepidermal Water Loss (TEWL)
- Skin hydration (Corneometer)
- Skin redness (Chromameter)

'

Application of test formulation
(containing Allantoin-Biotin complex)
and placebo

:

Repeated measurements at
defined time points

:

Statistical analysis of data

Conclusion on efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allantoin-Biotin Complex: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1664787#chemical-properties-and-
structure-of-allantoin-biotin-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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